Cas no 2805-15-4 (Ethanol,2,2,2-trifluoro-, 1-(dihydrogen phosphate))
2805-15-4 structure
Product Name:Ethanol,2,2,2-trifluoro-, 1-(dihydrogen phosphate)
CAS No:2805-15-4
MF:C2H4F3O4P
MW:180.019732475281
CID:263858
PubChem ID:151044
Update Time:2025-04-19
Ethanol,2,2,2-trifluoro-, 1-(dihydrogen phosphate) Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2,2,2-trifluoro-, 1-(dihydrogen phosphate)
- Ethanol, 2,2,2-trifluoro-, dihydrogen phosphate
- 2,2,2-trifluoroethyl dihydrogen phosphate
- 2805-15-4
- 2,2,2-Trifluoroethyl phosphate
- MFCD30719584
- SY299052
- DTXSID90182329
- SCHEMBL1978140
-
- Inchi: 1S/C2H4F3O4P/c3-2(4,5)1-9-10(6,7)8/h1H2,(H2,6,7,8)
- InChI Key: DRVMZMGCPWFDBI-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OCC(F)(F)F
Computed Properties
- Exact Mass: 179.97992
- Monoisotopic Mass: 179.97993009g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
Ethanol,2,2,2-trifluoro-, 1-(dihydrogen phosphate) Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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